molecular formula C8H18N2O B3056778 2-(Diisopropylamino)acetamide CAS No. 7409-50-9

2-(Diisopropylamino)acetamide

Cat. No.: B3056778
CAS No.: 7409-50-9
M. Wt: 158.24 g/mol
InChI Key: SFIFOOCUXZIENL-UHFFFAOYSA-N
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Description

2-(Diisopropylamino)acetamide is a useful research compound. Its molecular formula is C8H18N2O and its molecular weight is 158.24 g/mol. The purity is usually 95%.
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Scientific Research Applications

  • Drug Delivery Systems : A study retracted its findings on the influence of 2-(diisopropylamino)ethyl methacrylate in drug delivery systems, particularly focusing on acid-triggered hydrolysis of cyclic benzylidene acetals (Minjie Tang et al., 2015).

  • Synthesis and Characterization : Research has been conducted on synthesizing and characterizing new 2-(alkylamino)acetamides, contributing to the understanding of their structure and transformation processes (Teresa Mancilla et al., 2003).

  • Crystal and Molecular Structure Analysis : Studies have analyzed the crystal and molecular structure of related compounds, providing insights into their physical and chemical properties (L. K. Templeton et al., 1973).

  • Photocatalytic Applications : Research on graphene/titanium dioxide nanotubes indicates potential applications in environmental and pharmaceutical fields, such as the degradation of acetaminophen (Hong Tao et al., 2015).

  • Detection of Carbonyl Compounds : The development of fluorescent probes for detecting carbonyl compounds in environmental samples showcases another application area (S. Houdier et al., 2000).

  • Thrombin Inhibitor Research : Studies have explored the efficacy and pharmacokinetics of thrombin inhibitors based on acetamide peptidomimetic templates, indicating medical applications (P. Sanderson et al., 1998).

  • Investigation of Acetaminophen Mechanisms : Research into the mechanisms of drugs like acetaminophen, which has structural similarities, contributes to a broader understanding of acetamide derivatives (R. Botting, 2000).

  • Degradation of Pharmaceuticals : Studies have been conducted on amorphous Co(OH)2 nanocages as activators for boosting the degradation of pharmaceuticals like acetaminophen, relevant to environmental cleanup (Juanjuan Qi et al., 2020).

  • Advanced Oxidation Chemistry : Research into the advanced oxidation chemistry of paracetamol (acetaminophen) provides insights into degradation pathways and environmental impacts (Davide Vogna et al., 2002).

  • Synthesis of Functional Derivatives : The development of methods for synthesizing functional derivatives of compounds like [2-B10H9NH3]− has applications in fields like nuclear medicine (I. Sivaev et al., 2002).

  • Conversion to Bioactive Compounds : Studies on the conversion of acetaminophen to bioactive compounds like N-Acylphenolamine AM404 reveal important biochemical processes (E. Högestätt et al., 2005).

Properties

IUPAC Name

2-[di(propan-2-yl)amino]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H18N2O/c1-6(2)10(7(3)4)5-8(9)11/h6-7H,5H2,1-4H3,(H2,9,11)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SFIFOOCUXZIENL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)N(CC(=O)N)C(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H18N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30224999
Record name Acetamide, 2-(diisopropylamino)-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30224999
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

158.24 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

7409-50-9
Record name Acetamide, 2-(diisopropylamino)-
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007409509
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Acetamide, 2-(diisopropylamino)-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30224999
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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